Cas no 1806539-13-8 (Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate
• CAS No: 1806539-13-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 4978637
• Update Time: 2025-05-20

Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate

• Inchi： 1S/C11H13BrO3/c1-15-10(14)6-5-8-3-2-4-9(7-13)11(8)12/h2-4,13H,5-7H2,1H3
• InChI Key： WVGVUKSOMGZFHA-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=CC=CC=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Additional information on Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate

Exploring Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate (CAS No. 1806539-13-8): Properties, Applications, and Market Insights

Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate (CAS No. 1806539-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This ester derivative, featuring a brominated aromatic ring and a hydroxymethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for constructing complex molecules, particularly in drug discovery and material science applications.

The compound's molecular formula is C₁₁H₁₃BrO₃, with a molecular weight of 273.13 g/mol. Researchers are particularly interested in its bromo-hydroxymethyl-phenyl moiety, which offers multiple sites for further chemical modifications. This characteristic has made Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate a sought-after building block in medicinal chemistry, where it's used to develop potential therapeutic agents targeting various diseases.

Recent trends in pharmaceutical research have highlighted the growing demand for functionalized aromatic compounds like Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate. The compound's ability to participate in diverse chemical reactions, including Suzuki couplings, esterifications, and nucleophilic substitutions, makes it particularly valuable. Many researchers are exploring its potential in creating novel anti-inflammatory and antimicrobial agents, responding to the global need for new therapeutic options.

In material science applications, Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate serves as a precursor for advanced polymers and liquid crystals. Its aromatic core provides structural rigidity, while the functional groups allow for controlled polymerization. These properties are especially relevant in developing next-generation electronic materials and optoelectronic devices, areas experiencing rapid growth due to technological advancements.

The synthesis of Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate typically involves multi-step organic reactions starting from commercially available precursors. Researchers have developed various synthetic routes to optimize yield and purity, with recent publications focusing on greener synthetic approaches. These developments align with the chemical industry's shift toward sustainable practices, addressing environmental concerns while maintaining high product quality.

Analytical characterization of Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's structure and purity, which are crucial for research applications. The bromine atom in particular provides a distinct signature in mass spectra, facilitating identification and quality control procedures.

Market analysis indicates steady growth in demand for specialty chemical intermediates like Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate. Pharmaceutical companies and research institutions are the primary consumers, with Asia-Pacific regions showing particularly strong growth. This trend reflects the expanding pharmaceutical and electronics industries in developing economies, coupled with increased research funding in these sectors.

Storage and handling of Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at recommended temperatures to maintain stability. These handling procedures are typical for organic compounds of this class and ensure product integrity during storage and transportation.

Future research directions for Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate include exploring its potential in targeted drug delivery systems and as a scaffold for bioactive molecules. The compound's structural features make it particularly interesting for developing prodrugs and controlled-release formulations, areas of intense research interest in modern pharmacology.

For researchers seeking high-purity chemical intermediates, Methyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate represents an important tool in synthetic chemistry. Its combination of reactive sites and structural stability offers numerous possibilities for molecular design, making it valuable for both academic and industrial research applications across multiple scientific disciplines.